Cas no 1695780-15-4 (5-cyclopropylhexanoic acid)
5-cyclopropylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-cyclopropylhexanoic acid
- 1695780-15-4
- EN300-1845426
- SCHEMBL4361516
-
- Inchi: 1S/C9H16O2/c1-7(8-5-6-8)3-2-4-9(10)11/h7-8H,2-6H2,1H3,(H,10,11)
- InChI Key: RIHUVLHUBMVMJR-UHFFFAOYSA-N
- SMILES: OC(CCCC(C)C1CC1)=O
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 37.3Ų
5-cyclopropylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845426-1g |
5-cyclopropylhexanoic acid |
1695780-15-4 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1845426-5g |
5-cyclopropylhexanoic acid |
1695780-15-4 | 5g |
$2858.0 | 2023-09-19 | ||
| Enamine | EN300-1845426-10g |
5-cyclopropylhexanoic acid |
1695780-15-4 | 10g |
$4236.0 | 2023-09-19 | ||
| Enamine | EN300-1845426-0.05g |
5-cyclopropylhexanoic acid |
1695780-15-4 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1845426-0.1g |
5-cyclopropylhexanoic acid |
1695780-15-4 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1845426-0.25g |
5-cyclopropylhexanoic acid |
1695780-15-4 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1845426-0.5g |
5-cyclopropylhexanoic acid |
1695780-15-4 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1845426-1.0g |
5-cyclopropylhexanoic acid |
1695780-15-4 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1845426-2.5g |
5-cyclopropylhexanoic acid |
1695780-15-4 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1845426-5.0g |
5-cyclopropylhexanoic acid |
1695780-15-4 | 5g |
$3770.0 | 2023-06-01 |
5-cyclopropylhexanoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 5-cyclopropylhexanoic acid
Introduction to 5-cyclopropylhexanoic acid (CAS No. 1695780-15-4)
5-cyclopropylhexanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1695780-15-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclopropyl substituent and hexanoic acid backbone, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development.
The molecular structure of 5-cyclopropylhexanoic acid consists of a six-carbon chain with a cyclopropyl group attached to the fifth carbon. This configuration imparts distinct electronic and steric properties, making it a valuable building block in the synthesis of more complex molecules. The presence of the cyclopropyl ring introduces rigidity and influences the compound's reactivity, which is a critical factor in medicinal chemistry.
In recent years, there has been growing interest in 5-cyclopropylhexanoic acid due to its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility as an intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory disorders. The cyclopropyl moiety, known for its metabolic stability, offers a promising scaffold for designing molecules with enhanced pharmacokinetic profiles.
One of the most compelling aspects of 5-cyclopropylhexanoic acid is its versatility in synthetic chemistry. Its structural features allow for diverse functionalization strategies, enabling chemists to tailor the molecule for specific applications. For instance, derivatives of this compound have been investigated as potential inhibitors of enzymes involved in pain signaling pathways. The ability to modify both the cyclopropyl ring and the hexanoic acid chain provides a rich palette for structural optimization.
Recent studies have highlighted the significance of 5-cyclopropylhexanoic acid in drug discovery efforts. A notable research paper published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of novel nonsteroidal anti-inflammatory drugs (NSAIDs). The study showcased how the cyclopropyl group enhances binding affinity to target enzymes, leading to improved therapeutic efficacy. This finding underscores the compound's potential as a lead candidate for further development.
The pharmacological properties of 5-cyclopropylhexanoic acid have also been explored in preclinical models. Investigations have revealed that derivatives of this compound exhibit promising anti-inflammatory and analgesic effects. The cyclopropyl moiety appears to contribute to these effects by modulating receptor interactions and enzyme inhibition. Such findings are particularly intriguing given the increasing demand for alternative treatments for chronic pain conditions.
Synthetic methodologies for producing 5-cyclopropylhexanoic acid have seen significant advancements, further facilitating its use in research and industry. Modern synthetic routes leverage catalytic processes and green chemistry principles to enhance yield and purity. These improvements are crucial for ensuring that researchers have access to high-quality starting materials for their investigations. Additionally, advances in computational chemistry have enabled more accurate predictions of molecular properties, aiding in the rational design of derivatives.
The future prospects for 5-cyclopropylhexanoic acid are promising, with ongoing research aimed at uncovering new applications and optimizing existing ones. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field. As our understanding of molecular interactions continues to evolve, compounds like 5-cyclopropylhexanoic acid will remain at the forefront of drug discovery initiatives.
In conclusion, 5-cyclopropylhexanoic acid (CAS No. 1695780-15-4) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, coupled with its versatility in synthetic chemistry, make it a valuable asset for developing novel therapeutic agents. As research progresses, we can expect further insights into its applications and contributions to improving human health.
1695780-15-4 (5-cyclopropylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)